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Compound of Interest

Compound Name:
2,3,4-Trichlorophenyl

isothiocyanate

Cat. No.: B165843 Get Quote

For researchers, scientists, and drug development professionals seeking to procure 2,3,4-
Trichlorophenyl isothiocyanate (CAS No. 127142-69-2), a chlorinated aromatic

isothiocyanate, several commercial suppliers offer this compound in varying purities and

quantities. This technical guide provides a summary of available suppliers, a general overview

of synthetic approaches, and a discussion of the potential biological activities based on the

broader class of isothiocyanates, as specific data for the 2,3,4-trichloro derivative is limited in

publicly available literature.

Commercial Availability
A survey of chemical suppliers reveals that 2,3,4-Trichlorophenyl isothiocyanate is available

from a number of vendors, primarily catering to the research and development market. The

table below summarizes the available data on suppliers, purity, and pricing. Please note that

pricing is subject to change and may not include shipping and handling fees.
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Supplier Purity Quantity Price (USD)

Trans World

Chemicals
98% Not Specified $37.00[1]

ChemicalBook 97% 1 g
577 CNY (approx. $80

USD)[2]

PUSHAN Industrial

(Shaanxi) Co., Ltd.
97% 25 kg (Min. Order) Inquiry[2]

Guidechem Not Specified Not Specified Inquiry[1]

Note: The information in this table is based on publicly available data and may not be

exhaustive. It is recommended to contact the suppliers directly for the most current information

on availability, pricing, and detailed specifications.

Synthesis of Isothiocyanates: A General Approach
While a specific, detailed experimental protocol for the synthesis of 2,3,4-Trichlorophenyl
isothiocyanate is not readily available in the surveyed literature, the general synthesis of aryl

isothiocyanates is well-established. A common method involves the reaction of the

corresponding primary amine, in this case, 2,3,4-trichloroaniline, with a thiocarbonylating agent.

One of the most traditional and widely used methods is the reaction of an amine with

thiophosgene (CSCl₂) in the presence of a base to neutralize the HCl produced. However, due

to the high toxicity of thiophosgene, alternative and safer reagents have been developed.

A frequently employed alternative involves the use of carbon disulfide (CS₂). In this two-step,

one-pot synthesis, the amine is first reacted with carbon disulfide in the presence of a base

(like triethylamine or an inorganic base) to form a dithiocarbamate salt in situ. This intermediate

is then treated with a desulfurizing agent to yield the isothiocyanate. Various desulfurizing

agents can be used, including:

Tosyl chloride: This reagent facilitates the decomposition of the dithiocarbamate salt.

Propane phosphonic acid anhydride (T3P®): An efficient desulfurating agent.
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Phenyl chlorothionoformate: Can be used in either a one-pot or a two-step process.

The following diagram illustrates a general workflow for the synthesis of an aryl isothiocyanate

from a primary aniline using carbon disulfide and a desulfurizing agent.

General Synthesis of Aryl Isothiocyanates
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A generalized workflow for the synthesis of aryl isothiocyanates.

Potential Biological Activity and Signaling Pathways
of Isothiocyanates
Specific biological activity data for 2,3,4-Trichlorophenyl isothiocyanate is not available in the

public domain. However, the broader class of isothiocyanates (ITCs) has been extensively

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b165843?utm_src=pdf-body-img
https://www.benchchem.com/product/b165843?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


studied for their potential applications in drug development, particularly in cancer

chemoprevention and therapy.

Isothiocyanates are known to exert their biological effects through various mechanisms, often

involving the modulation of key signaling pathways. The electrophilic nature of the

isothiocyanate group (-N=C=S) allows it to react with nucleophilic cellular targets, such as

cysteine residues on proteins, leading to the modulation of their function.

Some of the key signaling pathways and cellular processes affected by isothiocyanates

include:

Induction of Phase II Detoxification Enzymes: Isothiocyanates are potent inducers of phase II

enzymes, such as glutathione S-transferases (GSTs) and quinone reductase. This is a

crucial mechanism for cellular protection against carcinogens and oxidative stress.

Inhibition of Cell Proliferation and Induction of Apoptosis: Many isothiocyanates have been

shown to inhibit the growth of cancer cells and induce programmed cell death (apoptosis).

This can occur through the modulation of various signaling pathways, including those

involving MAPKs (mitogen-activated protein kinases) and the Bcl-2 family of proteins.

Anti-inflammatory Effects: Isothiocyanates can exhibit anti-inflammatory properties by

inhibiting pro-inflammatory signaling pathways.

Antimicrobial Activity: Certain isothiocyanates have demonstrated antimicrobial activity

against a range of pathogens.

The following diagram provides a simplified overview of some of the general mechanisms of

action attributed to isothiocyanates.
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General Mechanisms of Isothiocyanate Bioactivity
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Simplified overview of the biological effects of isothiocyanates.

It is important to emphasize that the specific biological effects and potency of an isothiocyanate

are highly dependent on its chemical structure. The presence and position of the chloro

substituents on the phenyl ring of 2,3,4-Trichlorophenyl isothiocyanate will significantly

influence its electronic properties, reactivity, and ultimately its biological activity. Therefore,

researchers and drug development professionals should consider this compound as a novel

entity for screening and characterization to elucidate its specific mechanism of action and

therapeutic potential. Further experimental investigation is required to determine the precise

signaling pathways modulated by this particular chlorinated aromatic isothiocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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